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Compound of Interest

Compound Name: Antimony-121

Cat. No.: B078218

This guide provides essential safety protocols, operational procedures, and disposal plans for
handling Antimony-121. It is intended for researchers, scientists, and drug development
professionals to ensure safe laboratory practices.

Initial Clarification: Nature of Hazard

Antimony-121 (*21Sh) is a stable, non-radioactive isotope of the element antimony, occurring
naturally with an abundance of 57.21%.[1][2][3] Consequently, the primary hazards associated
with Antimony-121 are chemical, not radiological. The following procedures are based on the
chemical toxicity and reactivity of antimony and its compounds.

Hazard Identification

Antimony is a silvery-white, brittle metalloid that can be harmful if handled improperly.[1][4] Key
hazards include:

 Inhalation: Breathing in antimony dust or fumes may cause irritation to the respiratory tract.
[5] Early signs of intoxication can include fatigue, muscle weakness, nausea, headache, and
a metallic taste.[6]

 Ingestion: Swallowing antimony compounds can lead to severe irritation of the
gastrointestinal tract, with symptoms like vomiting and bloody stools.[6] Animal studies
suggest ingestion of less than 150 grams could be fatal.[6]
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o Skin and Eye Contact: Direct contact can cause skin and eye irritation.[5][7]

e Reactivity: Antimony reacts with acids to produce flammable and potentially explosive
hydrogen gas.[6] Contact with strong acids can also form highly toxic stibine gas (SbHs).[8] It
may also react violently with halogens.[4][8]

o Combustibility: While solid antimony is not combustible in bulk form, antimony powder and
dust can be combustible and may form explosive mixtures in the air.[4][7]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure. The following table
summarizes the recommended equipment.
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Operational Plan: Safe Handling Protocol

Adherence to a standard operating procedure is essential for minimizing risk.

Preparation and Handling

» Risk Assessment: Before beginning work, perform a thorough risk assessment for the

planned procedure.
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» Ventilation: Always handle Antimony-121, especially powders, in a well-ventilated area or a
certified chemical fume hood to keep airborne concentrations below exposure limits.[6][8][9]

» Donning PPE: Put on all required PPE as identified in your risk assessment and the table
above.

e Handling: Avoid actions that generate dust, such as crushing or grinding, outside of a
contained system.[8][9]

e Hygiene: Do not eat, drink, or smoke in the laboratory.[5][6][8] Wash hands thoroughly with
soap and water after handling and before leaving the work area.[3][9]

o Decontamination: Clean the work area upon completion of tasks.

» Doffing PPE: Remove PPE carefully to avoid cross-contamination and dispose of it in the
appropriate waste stream.

Preparation Procedure Post-Procedure

. Handle in Ventilated Decontaminate - Store Material /
RE L o A Area/Fume Hood Work Area DA FI~1= "| Dispose of Waste

\A

Click to download full resolution via product page

Standard operational workflow for handling Antimony-121.

Logistical Information: Storage and Disposal

Storage

Store Antimony-121 in original, tightly sealed containers.[6]

Keep in a cool, dry, and well-ventilated area.[6][8]

Store away from incompatible materials, particularly strong acids and halogens.[6][8]

Ensure storage areas are clearly labeled.
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Waste Disposal Plan

o Segregation: Collect all antimony-contaminated waste (e.g., unused material, contaminated
PPE, cleaning materials) in a dedicated, sealed, and clearly labeled hazardous waste
container.[4][9]

» Labeling: The container must be labeled with "Hazardous Waste" and the specific chemical
name (Antimony).

» Collection: Follow your institution's and local environmental regulations for the collection and
disposal of heavy metal hazardous waste. Do not dispose of antimony down the drain or in
regular trash.[8] Contact your institution's Environmental Health and Safety (EHS) office for

specific guidance.
Emergency Procedures
Immediate and appropriate action is crucial in an emergency.
Spill Response
o Evacuate: Immediately evacuate personnel from the affected area and secure entry.[4]
e Ventilate: Ensure the area is well-ventilated, if safe to do so.
 Alert: Inform your supervisor and institutional EHS.
e Clean-up (Trained Personnel Only):
o Don appropriate PPE, including respiratory protection.[6]
o Avoid raising dust. Moisten solid material or use a HEPA-filtered vacuum for cleanup.[4][8]
o Collect spilled material into a sealed, labeled container for hazardous waste disposal.[4]
Personal Exposure

¢ Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,
administer oxygen. Seek prompt medical attention.[5][7]
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« Skin Contact: Remove all contaminated clothing. Flush the affected skin with large amounts
of soap and water for at least 15 minutes.[6][8] Seek medical attention if irritation persists.[8]

+ Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally.[7] Remove contact lenses if present and easy to do.[4]
Seek medical attention.

¢ Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and give 2-4 cupfuls of water or milk.[5][7] Seek immediate medical attention.[5][6]

Emergency Event
(Spill or Exposure)

- Personal Exposure Response
Spill Respo:y/

Evacuate & Secure Area Identify Exposure Route

A4

Alert Supervisor / EHS Move to Fresh Air

Remove Clothing, Flush Eyes with Water Rinse Mouth,
Flush with Water for 15 mins Do NOT Induce Vomiting

A4

Seek Prompt
Medical Attention

Don Emergency PPE

A4

Clean up with
HEPA Vacuum
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Emergency response workflow for Antimony-121 incidents.

Quantitative Data: Occupational Exposure Limits

These limits represent the maximum airborne concentration of antimony to which a worker may
be exposed over a specified period.

Time-Weighted Average

Organization Limit (as Sb) (Twa)
OSHA (PEL) 0.5 mg/m3 8-hour
NIOSH (REL) 0.5 mg/m3 10-hour
ACGIH (TLV) 0.5 mg/m3 8-hour

Data sourced from multiple safety data sheets.[4][6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for
Antimony-121]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078218#personal-protective-equipment-for-handling-
antimony-121]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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